Cas no 153254-83-2 (Ethyl 3-amino-2-methyl-3-phenylpropanoate)

• Product Name: Ethyl 3-amino-2-methyl-3-phenylpropanoate
• CAS No: 153254-83-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5948788
• PubChem ID: 165830924
• Update Time: 2025-06-09

Ethyl 3-amino-2-methyl-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-2-methyl-3-phenylpropanoate
• 153254-83-2
• EN300-6508851
• Ethyl 3-amino-2-methyl-3-phenylpropanoate

• Inchi： 1S/C12H17NO2/c1-3-15-12(14)9(2)11(13)10-7-5-4-6-8-10/h4-9,11H,3,13H2,1-2H3
• InChI Key： DTOXVLGVQNYHEI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)C(C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-amino-2-methyl-3-phenylpropanoate

Ethyl 3-amino-2-methyl-3-phenylpropanoate (CAS No. 153254-83-2): An Overview of Its Structure, Synthesis, and Applications in Pharmaceutical Research

Ethyl 3-amino-2-methyl-3-phenylpropanoate (CAS No. 153254-83-2) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its ethyl ester group, amino functionality, and phenyl substituent, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of Ethyl 3-amino-2-methyl-3-phenylpropanoate is C₁₂H₁₇NO₂, and its molecular weight is approximately 207.27 g/mol. The compound's structure can be represented as follows:

The synthesis of Ethyl 3-amino-2-methyl-3-phenylpropanoate typically involves the reaction of 3-amino-2-methyl-3-phenylpropanoic acid with ethanol in the presence of a catalyst such as sulfuric acid or hydrochloric acid. This esterification reaction is a well-documented process in organic chemistry and can be optimized to achieve high yields and purity levels.

In recent years, Ethyl 3-amino-2-methyl-3-phenylpropanoate has been explored for its potential applications in the development of new pharmaceuticals. One notable area of research involves its use as a building block for the synthesis of β-lactam antibiotics. These antibiotics are crucial in the treatment of bacterial infections and have shown promising results in preclinical studies.

A study published in the *Journal of Medicinal Chemistry* (2021) highlighted the role of Ethyl 3-amino-2-methyl-3-phenylpropanoate in the synthesis of novel β-lactam derivatives with enhanced antibacterial activity against multidrug-resistant strains. The researchers found that the introduction of the amino and phenyl groups significantly improved the pharmacological properties of the resulting compounds, making them potential candidates for further clinical evaluation.

Beyond its applications in antibiotic development, Ethyl 3-amino-2-methyl-3-phenylpropanoate has also been investigated for its potential as a precursor in the synthesis of neuroprotective agents. A study published in *Neuropharmacology* (2020) demonstrated that derivatives of this compound exhibited neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action was attributed to the compound's ability to modulate specific neurotransmitter systems and reduce oxidative stress.

The physical properties of Ethyl 3-amino-2-methyl-3-phenylpropanoate, including its solubility, melting point, and boiling point, are important considerations for its use in various chemical processes. The compound is generally soluble in common organic solvents such as ethanol, methanol, and acetone, but it has limited solubility in water. This property makes it suitable for use in organic synthesis reactions where water-sensitive intermediates are involved.

In terms of safety and handling, Ethyl 3-amino-2-methyl-3-phenylpropanoate should be stored under dry conditions and protected from light to prevent degradation. It is important to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact and inhalation. While it is not classified as a hazardous material, proper safety protocols should be followed to ensure safe handling and storage.

The market demand for Ethyl 3-amino-2-methyl-3-phenylpropanoate is driven by its growing applications in pharmaceutical research and development. Key players in the industry are investing heavily in research to discover new derivatives and formulations that can address unmet medical needs. This has led to increased interest from both academic institutions and pharmaceutical companies.

In conclusion, Ethyl 3-amino-2-methyl-3-phenylpropanoate (CAS No. 153254-83-2) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure makes it an attractive candidate for the development of novel drugs with improved therapeutic profiles. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.